Cas no 39112-64-6 ( )

  structure
  structure
Product Name: 
CAS No:39112-64-6
MF:C16H12N2O
MW:248.27928352356
CID:924280
PubChem ID:296988
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-6H-pyrido[4,3-b]carbazole
    • NSC-167570
    • NSC167570
    • DTXSID10304844
    • 39112-64-6
    •  
    • Inchi: 1S/C16H12N2O/c1-19-15-4-2-3-12-13-7-11-9-17-6-5-10(11)8-14(13)18-16(12)15/h2-9,18H,1H3
    • InChI Key: BAWLTRSKXIFSFT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1NC1C=C3C=CN=CC3=CC2=1

Computed Properties

  • Exact Mass: 248.09506
  • Monoisotopic Mass: 248.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • PSA: 37.91
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